2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile

• IUPAC Name: (E)-2-(1H-benzimidazol-2-yl)-3-[2-(2-methylpropoxy)phenyl]prop-2-enenitrile
• InChI: InChI=1S/C20H19N3O/c1-14(2)13-24-19-10-6-3-7-15(19)11-16(12-21)20-22-17-8-4-5-9-18(17)23-20/h3-11,14H,13H2,1-2H3,(H,22,23)/b16-11+
• InChI Key: GBRUWQXPAHIDSS-LFIBNONCSA-N
• Canonical SMILES: CC(C)COC1=CC=CC=C1C=C(C#N)C2=NC3=CC=CC=C3N2
• Isomeric SMILES: CC(C)COC1=CC=CC=C1/C=C(\C#N)/C2=NC3=CC=CC=C3N2
• Molecular Formula: C20H19N3O
• Molecular Weight: 317.4 g/mol

Description

2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile is a chemical compound that has gained attention in recent years for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in the field.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile is not fully understood. However, it is believed that the compound interacts with proteins and other biomolecules in the body, leading to changes in their structure and function. This interaction may be mediated by the formation of covalent bonds between the compound and the biomolecule.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile are diverse. The compound has been found to have antioxidant properties, which may be beneficial in the treatment of diseases such as cancer and Alzheimer's disease. It has also been found to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis. Additionally, 2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile has been shown to have neuroprotective effects, which may be useful in the treatment of neurological disorders such as Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile in lab experiments is its versatility. The compound has been found to have various biochemical and physiological effects, making it a valuable tool for researchers in a variety of fields. Additionally, the compound is relatively easy to synthesize and purify, making it accessible to many researchers.
One limitation of using 2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile in lab experiments is its potential toxicity. The compound has been found to be cytotoxic in some cell lines, which may limit its use in certain experiments. Additionally, the compound's mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments involving the compound.

Future Directions

There are many future directions for research involving 2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile. One area of research could be the development of new synthetic methods for the compound, which may lead to higher yields or improved purity. Another area of research could be the investigation of the compound's interactions with specific biomolecules, which may provide insights into its mechanism of action. Additionally, the compound could be used in the development of new therapeutic agents for the treatment of diseases such as cancer and Alzheimer's disease.

Synthesis Methods

The synthesis of 2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile involves the reaction of 2-aminobenzimidazole with 2-isobutoxyphenylacetonitrile in the presence of a catalyst. The reaction is carried out under reflux conditions and the resulting product is purified using column chromatography. The yield of the product is typically around 70-80%.

Scientific Research Applications

2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile has been found to have various scientific research applications. It has been used as a fluorescent probe to detect the presence of metal ions in biological systems. It has also been used as a photosensitizer for photodynamic therapy, which is a treatment for cancer that involves the use of light to activate a photosensitizing agent that has been selectively taken up by cancer cells. Additionally, 2-(1H-benzimidazol-2-yl)-3-(2-isobutoxyphenyl)acrylonitrile has been used as a tool to study the mechanisms of protein-protein interactions.